Cas no 1013026-68-0 (2-Hydroxypent-4-ynoic acid)

2-Hydroxypent-4-ynoic acid is a bifunctional organic compound featuring both a hydroxyl group and a terminal alkyne moiety, making it a versatile intermediate in synthetic chemistry. Its structure allows for selective modifications, enabling applications in peptide coupling, click chemistry, and the synthesis of heterocycles. The hydroxyl group provides a handle for esterification or etherification, while the alkyne functionality facilitates cycloaddition reactions, such as Huisgen azide-alkyne coupling. This compound is particularly useful in pharmaceutical and materials science research, where its dual reactivity supports the development of complex molecular architectures. Its stability under standard conditions further enhances its utility as a building block in organic synthesis.
2-Hydroxypent-4-ynoic acid structure
2-Hydroxypent-4-ynoic acid structure
Product name:2-Hydroxypent-4-ynoic acid
CAS No:1013026-68-0
MF:C5H6O3
MW:114.099341869354
CID:2112891
PubChem ID:20769069

2-Hydroxypent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-4-Pentynoic acid
    • 2-hydroxypent-4-ynoic acid
    • 2-Hydroxy-4-pentyneoic acid
    • Z2234494892
    • 2-Hydroxypent-4-ynoic acid
    • Inchi: 1S/C5H6O3/c1-2-3-4(6)5(7)8/h1,4,6H,3H2,(H,7,8)
    • InChI Key: ZSZOFTSMZOGZGN-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CC#C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Topological Polar Surface Area: 57.5

2-Hydroxypent-4-ynoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-179179-10.0g
2-hydroxypent-4-ynoic acid
1013026-68-0 95%
10.0g
$4236.0 2023-02-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1307842-100mg
2-Hydroxypent-4-ynoic acid
1013026-68-0 98%
100mg
¥3600 2023-04-17
Enamine
EN300-179179-0.1g
2-hydroxypent-4-ynoic acid
1013026-68-0 95%
0.1g
$342.0 2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1307842-250mg
2-Hydroxypent-4-ynoic acid
1013026-68-0 98%
250mg
¥6480 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1307842-500mg
2-Hydroxypent-4-ynoic acid
1013026-68-0 98%
500mg
¥8023 2023-02-18
Enamine
EN300-179179-0.05g
2-hydroxypent-4-ynoic acid
1013026-68-0 95%
0.05g
$229.0 2023-09-19
Enamine
EN300-179179-10g
2-hydroxypent-4-ynoic acid
1013026-68-0 95%
10g
$4236.0 2023-09-19
Aaron
AR01BELM-5g
2-hydroxypent-4-ynoic acid
1013026-68-0 95%
5g
$3955.00 2023-12-16
1PlusChem
1P01BEDA-100mg
2-hydroxypent-4-ynoic acid
1013026-68-0 95%
100mg
$485.00 2023-12-27
Aaron
AR01BELM-100mg
2-Hydroxypent-4-ynoic acid
1013026-68-0 95%
100mg
$496.00 2025-02-13

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